molecular formula C12H13N3O2 B8274451 N-(5-Methylisoxaz-3-oyl)-2-Aminobenzylamine

N-(5-Methylisoxaz-3-oyl)-2-Aminobenzylamine

Cat. No. B8274451
M. Wt: 231.25 g/mol
InChI Key: GMYBALFXCWBZDY-UHFFFAOYSA-N
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Description

N-(5-Methylisoxaz-3-oyl)-2-Aminobenzylamine is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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properties

Product Name

N-(5-Methylisoxaz-3-oyl)-2-Aminobenzylamine

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

N-[(2-aminophenyl)methyl]-5-methyl-1,2-oxazole-3-carboxamide

InChI

InChI=1S/C12H13N3O2/c1-8-6-11(15-17-8)12(16)14-7-9-4-2-3-5-10(9)13/h2-6H,7,13H2,1H3,(H,14,16)

InChI Key

GMYBALFXCWBZDY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)C(=O)NCC2=CC=CC=C2N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Aminobenzylamine (490 mg, 4.01 mmol) and 5-methyl-3-isoxazoyl chloride (437 mg, 3.01 mmol) were converted to the title compound by the procedure of Preparation 1 to yield 250 mg. (36%). MS(FD) m/z 231 (M+). 1H NMR consistent with desired product.
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